Cas no 1215206-64-6 (2'-Bromo-4'-methylbiphenyl-3-carboxylic acid)

• Product Name: 2'-Bromo-4'-methylbiphenyl-3-carboxylic acid
• CAS No: 1215206-64-6
• MF: C₁₄H₁₁BrO₂
• MW: 291.139943361282
• CID: 857011
• PubChem ID: 53216627
• Update Time: 2025-08-04

2'-Bromo-4'-methylbiphenyl-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-BroMo-4-Methylbiphenyl-3-carboxylic acid
• 3-(2-bromo-4-methylphenyl)benzoic acid
• DTXSID10681783
• 2'-BROMO-4'-METHYLBIPHENYL-3-CARBOXYLIC ACID
• DB-364799
• 2'-Bromo-4'-methyl biphenyl-3-carboxylic acid
• 2'-Bromo-4'-methyl[1,1'-biphenyl]-3-carboxylic acid
• 1215206-64-6
• 2'-BROMO-4'-METHYLBIPHENYL-3-CARBOXYLICACID
• AKOS015835249
• 2'-Bromo-4'-methylbiphenyl-3-carboxylic acid

• Inchi： 1S/C14H11BrO2/c1-9-5-6-12(13(15)7-9)10-3-2-4-11(8-10)14(16)17/h2-8H,1H3,(H,16,17)
• InChI Key： XCSLBLBIRRDRPC-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=CC=1C1C=CC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 289.99400
• Monoisotopic Mass: 289.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 4.12270

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Brominated biphenyls

Additional information on 2'-Bromo-4'-methylbiphenyl-3-carboxylic acid

2'-Bromo-4'-methylbiphenyl-3-carboxylic acid (CAS No. 1215206-64-6)

2'-Bromo-4'-methylbiphenyl-3-carboxylic acid is a highly specialized organic compound with the CAS registry number 1215206-64-6. This compound belongs to the class of biphenyl derivatives, which are widely studied in various fields of chemistry and materials science due to their unique electronic properties and structural versatility. The molecule consists of two phenyl rings connected by a single bond, with substituents that include a bromine atom at the 2' position, a methyl group at the 4' position, and a carboxylic acid group at the 3 position. These functional groups significantly influence the compound's chemical reactivity, solubility, and potential applications.

The biphenyl core of this molecule is known for its aromatic stability and ability to participate in π-π interactions, making it a valuable component in the design of advanced materials such as organic semiconductors and optoelectronic devices. Recent studies have highlighted the importance of substituent effects on the electronic properties of biphenyl derivatives. For instance, the presence of an electron-withdrawing group like carboxylic acid at the 3 position can modulate the compound's electron density, enhancing its ability to act as an electron acceptor in charge transfer complexes. This property has been leveraged in the development of new materials for solar cells and organic light-emitting diodes (OLEDs).

The bromine atom at the 2' position introduces additional electronic effects and can serve as a site for further functionalization through nucleophilic substitution reactions. This makes 2'-Bromo-4'-methylbiphenyl-3-carboxylic acid a versatile building block in organic synthesis. Researchers have explored its use as an intermediate in the synthesis of more complex molecules, including pharmaceutical agents and agrochemicals. The methyl group at the 4' position contributes to steric effects, which can influence both the reactivity of the compound and its solubility in various solvents.

Recent advancements in computational chemistry have enabled detailed studies of the molecular structure and electronic properties of 2'-Bromo-4'-methylbiphenyl-3-carboxylic acid. Density functional theory (DFT) calculations have revealed that the carboxylic acid group significantly polarizes the molecule, creating a dipole moment that enhances its ability to interact with other molecules through hydrogen bonding or electrostatic interactions. This characteristic is particularly useful in applications where molecular recognition or self-assembly is desired.

In terms of synthesis, 2'-Bromo-4'-methylbiphenyl-3-carboxylic acid can be prepared via various routes, including coupling reactions and Friedel-Crafts acylation. The choice of synthetic method depends on factors such as scalability, cost-effectiveness, and the desired purity of the final product. Recent research has focused on developing more environmentally friendly synthesis pathways, such as using microwave-assisted reactions or catalytic systems that minimize waste generation.

The applications of 2'-Bromo-4'-methylbiphenyl-3-carboxylic acid span multiple disciplines. In pharmaceutical research, it has been investigated as a potential lead compound for drug development due to its ability to modulate specific biological targets. For example, studies have shown that this compound exhibits moderate activity against certain enzymes involved in neurodegenerative diseases. In materials science, it has been used as a precursor for constructing supramolecular assemblies with tailored optical and electronic properties.

Moreover, 2'-Bromo-4'-methylbiphenyl-3-carboxylic acid has found applications in agrochemistry as a component in herbicides or fungicides. Its unique structure allows it to interact with specific receptors or enzymes involved in plant growth regulation or pathogen defense mechanisms. Field trials have demonstrated promising results in terms of efficacy and selectivity compared to traditional chemical agents.

In conclusion, 2'-Bromo-4'-methylbiphenyl-3-carboxylic acid (CAS No. 1215206-64-6) is a multifaceted compound with significant potential across various scientific domains. Its structural features enable diverse applications ranging from drug discovery to materials science and agrochemistry. As research continues to uncover new insights into its properties and functionalities, this compound is poised to play an increasingly important role in advancing modern chemistry and technology.